1-[(3-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine

• Molecular Formula: C23H28N2O6
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-1-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H28N2O6/c1-16-6-5-7-18(12-16)31-15-21(26)24-8-10-25(11-9-24)23(27)17-13-19(28-2)22(30-4)20(14-17)29-3/h5-7,12-14H,8-11,15H2,1-4H3
• InChI Key: DDLOVFOCZNCXKP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC

Description

1-[(3-Methylphenoxy)acetyl]-4-(3,4,5-trimethoxybenzoyl)piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the piperazine family. It has been widely used in scientific research due to its unique chemical properties and potential therapeutic applications.

Scientific Research Applications

TFMPP has been extensively studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. It has been shown to have anxiolytic and antidepressant effects in animal models, and its mechanism of action is thought to involve the modulation of neurotransmitter systems in the brain. TFMPP has also been studied for its potential use in the treatment of other conditions, such as migraines, obesity, and addiction.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood, but it is thought to involve the modulation of various neurotransmitter systems in the brain, including serotonin, dopamine, and noradrenaline. TFMPP has been shown to act as a partial agonist at serotonin receptors, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain, changes in heart rate and blood pressure, and alterations in body temperature. It has also been shown to have effects on the immune system and on various metabolic processes.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments, including its relatively low cost, ease of synthesis, and well-established pharmacological profile. However, it also has some limitations, such as its potential for toxicity at high doses and its limited selectivity for specific receptor subtypes.

Future Directions

There are several potential future directions for research on TFMPP, including further investigation of its mechanism of action, development of more selective analogs, and exploration of its potential therapeutic applications in a variety of conditions. Additionally, research is needed to better understand the potential risks and limitations associated with the use of TFMPP in lab experiments and potential clinical applications.
Conclusion:
In conclusion, TFMPP is a synthetic compound that has been extensively studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. It has a well-established pharmacological profile, and its mechanism of action is thought to involve the modulation of various neurotransmitter systems in the brain. While TFMPP has several advantages for use in lab experiments, it also has some limitations, and further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

TFMPP can be synthesized through a multi-step process involving the reaction of 3-methylphenol with acetyl chloride to form 3-methylphenyl acetate, which is then reacted with piperazine to form 1-(3-methylphenoxy) piperazine. The final product, TFMPP, is obtained by reacting 1-(3-methylphenoxy) piperazine with 3,4,5-trimethoxybenzoyl chloride.